Cas no 2228701-13-9 (3-(5-bromofuran-2-yl)oxypiperidine)

• Product Name: 3-(5-bromofuran-2-yl)oxypiperidine
• CAS No: 2228701-13-9
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6226920
• PubChem ID: 165688194
• Update Time: 2025-11-01

3-(5-bromofuran-2-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)oxypiperidine
• EN300-1914814
• 3-[(5-bromofuran-2-yl)oxy]piperidine
• 2228701-13-9

• Inchi： 1S/C9H12BrNO2/c10-8-3-4-9(13-8)12-7-2-1-5-11-6-7/h3-4,7,11H,1-2,5-6H2
• InChI Key： LSINZBPPJUZFIW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(O1)OC1CNCCC1

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(5-bromofuran-2-yl)oxypiperidine

Comprehensive Overview of 3-(5-bromofuran-2-yl)oxypiperidine (CAS No. 2228701-13-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(5-bromofuran-2-yl)oxypiperidine (CAS No. 2228701-13-9) has emerged as a compound of significant interest. This brominated furan-piperidine hybrid is gaining attention due to its unique structural features and potential applications in drug discovery and material science. Researchers are particularly intrigued by its heterocyclic framework, which combines the electron-rich furan ring with the versatile piperidine moiety, creating a scaffold with promising bioactive properties.

The compound's molecular structure features a 5-bromofuran-2-yl group linked via an ether bond to a piperidine ring, offering multiple sites for further functionalization. This structural flexibility makes it valuable for medicinal chemistry applications, where it serves as a building block for developing novel therapeutic agents. Recent studies have explored its potential in addressing neurological disorders, a hot topic in pharmaceutical research, as evidenced by growing searches for "new neuroprotective compounds" and "furan derivatives in CNS drug development."

From a synthetic chemistry perspective, 3-(5-bromofuran-2-yl)oxypiperidine represents an interesting case study in heterocyclic compound synthesis. The presence of both oxygen and nitrogen heteroatoms within its framework allows for diverse chemical transformations, making it a valuable intermediate in organic synthesis. Industry professionals searching for "bromofuran derivatives" or "piperidine-based intermediates" frequently encounter this compound in patent literature and research publications.

The compound's physicochemical properties have been the subject of recent investigations. With a molecular weight of 246.09 g/mol, it typically appears as a white to off-white crystalline powder. Its solubility profile shows moderate solubility in common organic solvents like dichloromethane and dimethyl sulfoxide, but limited solubility in water. These characteristics are crucial for researchers investigating "compound formulation strategies" or "drug delivery systems," which rank among top pharmaceutical industry search queries.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes for compounds like 3-(5-bromofuran-2-yl)oxypiperidine. The pharmaceutical industry's shift toward environmentally friendly synthesis has led to increased searches for "catalytic bromination methods" and "atom-economical heterocycle formation." This compound's synthesis often serves as a benchmark for evaluating new catalytic systems and reaction optimization techniques.

Quality control and analytical characterization represent another important aspect of working with 3-(5-bromofuran-2-yl)oxypiperidine. Standard analytical techniques include HPLC, GC-MS, and NMR spectroscopy, with particular attention to the compound's stability under various conditions. These analytical considerations align with current industry concerns about "compound purity standards" and "impurity profiling," which frequently appear in pharmaceutical quality control searches.

The commercial availability of 3-(5-bromofuran-2-yl)oxypiperidine has expanded in recent years, with several specialty chemical suppliers listing it in their catalogs. This increased accessibility has facilitated research into its potential applications, particularly in the development of small molecule therapeutics. The growing market for "custom synthesis services" and "building block compounds" reflects the pharmaceutical industry's demand for such specialized intermediates.

Looking toward future applications, researchers are investigating the compound's potential in material science, particularly in the development of functional polymers and coordination complexes. The combination of its aromatic character and heteroatom content makes it an interesting candidate for creating novel materials with specific electronic or optical properties. This aligns with current trends in searches for "advanced organic materials" and "heterocycle-based polymers."

In conclusion, 3-(5-bromofuran-2-yl)oxypiperidine (CAS No. 2228701-13-9) represents a versatile and scientifically valuable compound with broad potential across multiple research domains. Its unique structural features continue to inspire innovative applications in pharmaceutical development, synthetic methodology, and materials research. As scientific understanding of this compound deepens, it is likely to remain an important subject of investigation in organic and medicinal chemistry circles.